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Compound of Interest

Compound Name: 1-Ethyl-4-iodobenzene

Cat. No.: B1345684 Get Quote

This technical guide provides a comprehensive overview of 1-Ethyl-4-iodobenzene, a

halogenated aromatic compound relevant to researchers, scientists, and professionals in drug

development and organic synthesis.

Nomenclature
IUPAC Name: 1-ethyl-4-iodobenzene[1][2][3]

Synonyms: 4-Ethyliodobenzene, p-Ethyliodobenzene, 4-Iodoethylbenzene, Benzene, 1-

ethyl-4-iodo-[1][3][4]

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 1-Ethyl-4-
iodobenzene.
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Property Value Reference

Molecular Formula C8H9I [1][2][4]

Molecular Weight 232.06 g/mol [1][4]

CAS Number 25309-64-2 [1][2][4]

Appearance
Colorless to pale yellow liquid

or solid
[5]

Melting Point -17 °C [4][6]

Boiling Point 112-113 °C (at 20 mmHg) [4]

209 °C [6]

Density 1.6 g/cm³ [4][6]

Refractive Index 1.5905-1.5925 [4]

1.591 [6]

Flash Point 107 °C [3][4]

Solubility

Insoluble in water; Soluble in

organic solvents like ether and

chloroform.

[5]

InChI Key
OOLSRHZMXAYDFB-

UHFFFAOYSA-N
[1][2]

SMILES CCC1=CC=C(C=C1)I [1][2][3]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1-Ethyl-4-iodobenzene are

not extensively available in the provided search results, a general synthetic approach can be

inferred. A common method for the preparation of similar compounds is through electrophilic

aromatic substitution, specifically the iodination of ethylbenzene.

General Synthesis of 1-Ethyl-4-iodobenzene via Electrophilic Iodination:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-4-iodobenzene
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm25309642
https://www.chemwhat.com/1-ethyl-4-iodobenzene-cas-25309-64-2/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-4-iodobenzene
https://www.chemwhat.com/1-ethyl-4-iodobenzene-cas-25309-64-2/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-4-iodobenzene
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm25309642
https://www.chemwhat.com/1-ethyl-4-iodobenzene-cas-25309-64-2/
https://www.chembk.com/en/chem/1-ETHYL-4-IODOBENZENE
https://www.chemwhat.com/1-ethyl-4-iodobenzene-cas-25309-64-2/
https://www.stenutz.eu/chem/solv6%20(2).php?name=1-ethyl-4-iodobenzene
https://www.chemwhat.com/1-ethyl-4-iodobenzene-cas-25309-64-2/
https://www.stenutz.eu/chem/solv6%20(2).php?name=1-ethyl-4-iodobenzene
https://www.chemwhat.com/1-ethyl-4-iodobenzene-cas-25309-64-2/
https://www.stenutz.eu/chem/solv6%20(2).php?name=1-ethyl-4-iodobenzene
https://www.chemwhat.com/1-ethyl-4-iodobenzene-cas-25309-64-2/
https://www.stenutz.eu/chem/solv6%20(2).php?name=1-ethyl-4-iodobenzene
https://www.fishersci.ca/shop/products/1-ethyl-4-iodobenzene-98-thermo-scientific/p-7021696
https://www.chemwhat.com/1-ethyl-4-iodobenzene-cas-25309-64-2/
https://www.chembk.com/en/chem/1-ETHYL-4-IODOBENZENE
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-4-iodobenzene
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm25309642
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-4-iodobenzene
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm25309642
https://www.fishersci.ca/shop/products/1-ethyl-4-iodobenzene-98-thermo-scientific/p-7021696
https://www.benchchem.com/product/b1345684?utm_src=pdf-body
https://www.benchchem.com/product/b1345684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants: Ethylbenzene, an iodinating agent (e.g., iodine), and an oxidizing agent (e.g.,

nitric acid or hydrogen peroxide) or a Lewis acid catalyst.

Procedure:

Ethylbenzene is dissolved in a suitable solvent.

The iodinating agent and the oxidizing agent/catalyst are added to the solution.

The reaction mixture is stirred at a specific temperature for a period of time to allow for the

substitution to occur, primarily at the para position due to the directing effect of the ethyl

group.

The reaction is then quenched, and the product is isolated and purified, typically through

extraction and distillation or chromatography.

It is important to note that this is a generalized procedure and specific reaction conditions can

vary. One source suggests that 4-Ethyliodobenzene can be prepared by the SN2 substitution

reaction of iodobenzene and ethylene, although this is a less common method for this type of

compound.[5]

Logical Relationship: Synthesis Pathway
The following diagram illustrates a plausible synthetic pathway for 1-Ethyl-4-iodobenzene
from benzene.

Benzene Ethylbenzene

Friedel-Crafts
Alkylation

(e.g., C2H5Cl, AlCl3) 1-Ethyl-4-iodobenzene

Electrophilic
Aromatic Iodination

(e.g., I2, HNO3)

Click to download full resolution via product page

Caption: Synthetic pathway of 1-Ethyl-4-iodobenzene from benzene.
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This guide provides foundational information for professionals working with 1-Ethyl-4-
iodobenzene. For specific applications and detailed safety protocols, consulting

comprehensive chemical databases and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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